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Compound of Interest

Compound Name: Rhodojaponin II (Standard)

Cat. No.: B15560032 Get Quote

CAS Number: 26116-89-2

This technical guide provides a comprehensive overview of Rhodojaponin II, a diterpenoid

natural product isolated from various Rhododendron species. This document is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

chemical properties, biological activities, and underlying mechanisms of action.

Chemical and Physical Properties
Rhodojaponin II is a grayanane-type diterpenoid characterized by a complex polycyclic

structure. Its fundamental properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15560032?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C22H34O7 [1][2][3][4][5]

Molecular Weight 410.5 g/mol [1][2]

IUPAC Name

[(1S,3R,4R,6R,8S,9S,10R,11R

,14R,15R,17R)-4,10,15,17-

tetrahydroxy-5,5,10,15-

tetramethyl-7-

oxapentacyclo[12.2.1.0¹,¹¹.0⁴,⁹.

0⁶,⁸]heptadecan-3-yl] acetate

[1]

Synonyms
Rhodojaponin III 6-acetate,

闹羊花毒素II, 闹羊花素II
[1][5][6]

Appearance White to off-white solid [2]

Purity HPLC ≥98% [4]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

[2][3][5][7]

Biological Activity and Pharmacological Profile
Rhodojaponin II has been identified as a bioactive compound with notable anti-inflammatory

properties. However, it is also associated with cardiotoxicity, a crucial consideration for any

potential therapeutic application.

Anti-inflammatory Activity
Rhodojaponin II exhibits anti-inflammatory effects, as demonstrated by its ability to inhibit nitric

oxide (NO) production in lipopolysaccharide (LPS)-induced RAW264.7 macrophage cells.[2]

This activity suggests its potential as a modulator of inflammatory pathways.

Cardiotoxicity
Several sources indicate that Rhodojaponin II is associated with cardiotoxicity.[3][6][7] This

toxicity is a known characteristic of grayanane diterpenoids found in Rhododendron species,
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which are often referred to as grayanotoxins. The cardiotoxic effects are an important aspect of

the safety profile of this compound.

Experimental Protocols
Quantification of Rhodojaponin II in Rat Plasma by
UPLC-MS/MS
This section details the methodology for the quantitative analysis of Rhodojaponin II in

biological matrices, which is crucial for pharmacokinetic studies.

Chromatographic Conditions:

Column: UPLC HSS T3 (2.1 mm × 50 mm, 1.8 μm)[8]

Column Temperature: 40°C[8]

Mobile Phase: Acetonitrile and 0.1% formic acid in water[8]

Flow Rate: 0.4 mL/min[8]

Elution: Gradient elution over 6 minutes[8]

Mass Spectrometry Conditions:

The search results provided details on the UPLC method but did not specify the mass

spectrometry parameters. These would typically include the ionization mode (e.g., ESI+), ion

transitions for quantification (MRM), and instrument-specific settings.

Linearity:

The method demonstrated excellent linearity in the range of 2 ng/mL to 1250 ng/mL for

Rhodojaponin II in rat plasma, with a correlation coefficient (r) of 0.9991.[8] The equation for

the calibration curve was y = 4.8558x + 70.633, where y is the peak area and x is the

concentration.[8]

Precision and Accuracy:
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Intraday and interday precision were reported to be below 15%, and accuracy ranged from

88% to 115%.[8]

Recovery and Matrix Effect:

Recoveries were in the range of 78% to 87%, with a matrix effect between 90% and 110%.

[8]

Visualizations
Experimental Workflow for Pharmacokinetic Analysis
The following diagram illustrates the general workflow for quantifying Rhodojaponin II in rat

plasma to assess its pharmacokinetic profile.

Sample Preparation UPLC-MS/MS Analysis Data Processing

Rat Plasma Sample Protein Precipitation Centrifugation Supernatant Collection UPLC Separation MS/MS Detection Quantification Pharmacokinetic Analysis

Click to download full resolution via product page

Pharmacokinetic analysis workflow for Rhodojaponin II.

Natural Sources
Rhodojaponin II is a naturally occurring diterpenoid found in plants of the Rhododendron

genus. Specific species from which it has been isolated include:

Rhododendron molle (also known as Rhododendri Mollis Flos)[2][3][6]

Rhododendron japonoheptamerum[1]

Rhododendron catawbiense[1]

Conclusion
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Rhodojaponin II is a bioactive natural product with documented anti-inflammatory properties. Its

potential for therapeutic development is tempered by its inherent cardiotoxicity, a characteristic

shared with other grayanane diterpenoids. This technical guide provides a summary of the

current knowledge on Rhodojaponin II, highlighting its chemical properties, biological activities,

and analytical methodologies. Further research is warranted to fully elucidate its mechanisms

of action and to explore any potential for therapeutic applications where its benefits may

outweigh the risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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